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Compound of Interest

Compound Name: 1-Ethyl-1-cyclopentene

Cat. No.: B1583899 Get Quote

In-Depth Technical Guide: 1-Ethyl-1-
cyclopentene
This guide provides a detailed overview of the fundamental physicochemical properties of 1-
Ethyl-1-cyclopentene, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
1-Ethyl-1-cyclopentene is an unsaturated hydrocarbon. Its core identifying characteristics are

its molecular formula and molecular weight, which are crucial for stoichiometric calculations,

analytical characterization, and pharmacokinetic modeling in drug development.

Quantitative Data Summary

Property Value Source

Molecular Formula C₇H₁₂
PubChem[1], NIST[2][3],

Fisher Scientific[4]

Molecular Weight 96.17 g/mol
PubChem[1], Fisher

Scientific[4]

Molecular Weight (more

precise)
96.1702 g/mol NIST[2][3]
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Experimental Protocols
The determination of the molecular weight and formula of a compound like 1-Ethyl-1-
cyclopentene typically involves a combination of mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which

corresponds to the molecular weight.

Methodology:

Sample Introduction: A dilute solution of 1-Ethyl-1-cyclopentene in a volatile solvent (e.g.,

methanol or acetonitrile) is introduced into the mass spectrometer.

Ionization: Electron Ionization (EI) is a common technique for volatile compounds. The

sample is bombarded with a high-energy electron beam, causing the molecule to lose an

electron and form a positively charged molecular ion (M⁺).

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge

ratio in a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value that is not an isotopic peak typically represents the molecular ion.

2. Elemental Analysis for Molecular Formula Determination

Objective: To determine the empirical formula by measuring the percentage composition of

each element (carbon and hydrogen).

Methodology:

Combustion: A precisely weighed sample of 1-Ethyl-1-cyclopentene is combusted in a

furnace in the presence of excess oxygen.

Product Collection: The combustion products, carbon dioxide (CO₂) and water (H₂O), are

passed through separate absorption tubes.
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Quantification: The mass of CO₂ and H₂O is determined by the weight gain of the

absorption tubes.

Calculation: The percentages of carbon and hydrogen in the original sample are calculated

from the masses of CO₂ and H₂O. These percentages are then used to determine the

empirical formula. The molecular formula is subsequently determined by comparing the

empirical formula weight with the molecular weight obtained from mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its elemental

composition, and its resulting molecular properties.

1-Ethyl-1-cyclopentene Elemental Composition
(Carbon, Hydrogen)

is composed of Molecular Formula
C₇H₁₂

determines Molecular Weight
96.17 g/mol

calculates to

Click to download full resolution via product page

Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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